N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea

• IUPAC Name: 1-(3-acetylphenyl)-3-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea
• InChI: InChI=1S/C18H18N2O3S/c1-11(13-6-7-16-17(9-13)23-10-22-16)19-18(24)20-15-5-3-4-14(8-15)12(2)21/h3-9,11H,10H2,1-2H3,(H2,19,20,24)
• InChI Key: RJSMGEZUKGSCNO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCO2)NC(=S)NC3=CC=CC(=C3)C(=O)C
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea, also known as ABT-089, is a drug compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as nicotinic acetylcholine receptor agonists, which are compounds that bind to and activate the nicotinic acetylcholine receptors in the brain. In

Mechanism of Action

N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea acts as an agonist at the nicotinic acetylcholine receptors in the brain. These receptors are involved in a variety of physiological processes, including cognitive function, mood regulation, and motor control. By activating these receptors, N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea enhances the release of several neurotransmitters, including dopamine, norepinephrine, and acetylcholine. This leads to improved cognitive function, mood regulation, and motor control.
Biochemical and Physiological Effects
N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea has been shown to have several biochemical and physiological effects. It enhances cognitive function, improves mood regulation, and enhances motor control. N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea also increases the release of several neurotransmitters, including dopamine, norepinephrine, and acetylcholine. These effects are thought to be responsible for its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea has some limitations for lab experiments. It has a relatively short half-life, which makes it difficult to study its long-term effects. It also has some potential side effects, including nausea and vomiting.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea. One direction is to further explore its potential therapeutic applications, particularly for the treatment of neurological and psychiatric disorders. Another direction is to study its long-term effects, particularly in animal models. Finally, there is a need to develop more potent and selective agonists of the nicotinic acetylcholine receptors, which could lead to the development of more effective treatments for a variety of disorders.

Scientific Research Applications

N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea has been extensively studied for its potential therapeutic applications. It has been shown to improve cognitive function in animal models and in humans. N-(3-acetylphenyl)-N'-[1-(1,3-benzodioxol-5-yl)ethyl]thiourea has also been studied for its potential as a treatment for various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).